Cas no 109613-00-5 (4-Acetylphenyl trifluoromethanesulfonate)

• Product Name: 4-Acetylphenyl trifluoromethanesulfonate
• CAS No: 109613-00-5
• MF: C₉H₇F₃O₄S
• MW: 268.209692239761
• MDL: MFCD00191706
• CID: 137381
• PubChem ID: 87577446
• Update Time: 2025-04-19

4-Acetylphenyl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,1,1,1-trifluoro-, 4-acetylphenyl ester
• 4-Acetylphenyl Trifluoromethanesulfonate
• 4-ACETYLPHENYL TRIFLATE
• TRIFLUOROMETHANESULFONIC ACID 4-ACETYLPHENYL ESTER
• (4-acetylphenyl) trifluoromethanesulfonate
• 4-Acetylphenyltrifluoromethanesulfonate
• Trifluoromethanesulfonic acid 4-acetyphenyl ester
• RUMMIUOXQGFCEP-UHFFFAOYSA-N
• VZ28173
• FCH2
• FCH2712592
• 4-Acetylphenyltrifluoromethanesulphonate
• 4-Acetylphenol trifluoro
• T1709
• DTXSID20377685
• J-002311
• 109613-00-5
• CS-0182176
• MFCD00191706
• FT-0642681
• A802062
• AKOS015910919
• 4-Acetylphenyl trifluoromethanesulfonate, 99%
• SCHEMBL1713127
• D92508
• DB-040875
• 4-Acetylphenyl trifluoromethanesulfonate

• MDL： MFCD00191706
• Inchi： 1S/C9H7F3O4S/c1-6(13)7-2-4-8(5-3-7)16-17(14,15)9(10,11)12/h2-5H,1H3
• InChI Key： RUMMIUOXQGFCEP-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 268.00200
• Monoisotopic Mass: 268.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.4
• Topological Polar Surface Area: 68.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.418 g/mL at 25 °C(lit.)
• Boiling Point: 75-76 °C/0.35 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.47(lit.)
• PSA: 68.82000
• LogP: 3.19840
• Solubility: Not determined

4-Acetylphenyl trifluoromethanesulfonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38-40
• Safety Instruction： S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R23/24/25
• Safety Term：Hazard Codes TRisk Statements 23/24/25-36/37/38-40Safety Statements 26-27-36/37/39-45RIDADR UN 2810 6.1/PG 3WGK Germany 3

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